[1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride

• IUPAC Name: 1-(2,5-dimethoxy-4-methylphenyl)butan-2-ylazanium;chloride
• InChI: InChI=1S/C13H21NO2.ClH/c1-5-11(14)7-10-8-12(15-3)9(2)6-13(10)16-4;/h6,8,11H,5,7,14H2,1-4H3;1H
• InChI Key: HQMDHDKBZGKPGS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC1=C(C=C(C(=C1)OC)C)OC)[NH3+].[Cl-]
• Molecular Formula: C13H22ClNO2
• Molecular Weight: 259.77 g/mol

Description

[1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride, also known as DOM or STP, is a psychoactive drug that belongs to the class of phenethylamines. It was first synthesized in 1960 by Alexander Shulgin and has since been used in scientific research to study its mechanism of action and physiological effects.

Mechanism of Action

The exact mechanism of action of [1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride is not fully understood. It is believed to act primarily on the serotonin receptor system, specifically the 5-HT2A and 5-HT2C receptors. It may also have activity at other receptor sites such as the dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
[1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride has been shown to increase levels of serotonin and dopamine in the brain, leading to altered mood and perception. It can also cause changes in heart rate, blood pressure, and body temperature. At high doses, [1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride can cause seizures and respiratory depression.

Advantages and Limitations for Lab Experiments

[1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride has several advantages for use in scientific research. It has a long duration of action, allowing for extended study periods. It also has potent hallucinogenic properties, making it useful for investigating altered states of consciousness. However, its potential for causing adverse effects such as seizures and respiratory depression must be taken into consideration.

Future Directions

There are several areas of future research that could be pursued with regards to [1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride. These include investigating its potential therapeutic applications for psychiatric disorders, as well as studying its effects on other receptor systems such as the GABA and glutamate systems. Further research is also needed to fully understand the mechanism of action of [1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride and its potential for causing adverse effects.

Synthesis Methods

The synthesis of [1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane, followed by reduction with sodium borohydride and subsequent alkylation with 1-(4-bromobutyl)-2,5-dimethoxybenzene. The resulting product is then converted to the hydrochloride salt form.

Scientific Research Applications

[1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride has been used in scientific research to study its effects on the central nervous system. It has been shown to have hallucinogenic properties and can induce altered states of consciousness. [1-(2,5-dimethoxy-4-methylbenzyl)propyl]amine hydrochloride has also been used in studies to investigate its potential therapeutic applications for psychiatric disorders such as depression and anxiety.